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Compound of Interest |

8-methyl-3,4-dihydro-1H-
Compound Name:
naphthalen-2-one

CAS No.: 31701-18-5

Cat. No.: B1586965

Get Quote

To our valued researchers, scientists, and drug development professionals,

This document serves as a critical notification regarding the substance identified by CAS
number 31701-18-5. Our initial investigation, prompted by a request for an in-depth guide on
"3-(4-Chlorobenzoyl)-N-methyl-N'-[4-(N-methylcarbamoyl)cyclohexylmethyl]piperazine,” has
revealed a significant discrepancy.

The CAS number 31701-18-5 does not correspond to the complex piperazine derivative
mentioned. Instead, it is unequivocally assigned to the compound 8-Methyl-2-tetralone.

Due to this fundamental mismatch in identification, we cannot, in keeping with our commitment
to scientific integrity and safety, provide a technical guide on "3-(4-Chlorobenzoyl)-N-methyl-N'-
[4-(N-methylcarbamoyl)cyclohexylmethyl]piperazine.” The potential for providing inaccurate
and dangerously misleading information is too great.

As a service to the scientific community and to illustrate the importance of accurate substance
identification, we are providing a concise technical summary of the true compound associated
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with CAS 31701-18-5: 8-Methyl-2-tetralone.

Technical Guide: 8-Methyl-2-tetralone (CAS 31701-
18-5)
Substance Identification and Core Properties

8-Methyl-2-tetralone is a ketone derivative of tetralin. It is also referred to as 8-methyl-3,4-
dihydronaphthalen-2(1H)-one[1].

Property Value Source
CAS Number 31701-18-5 [1][2]
Molecular Formula C11H120 [1]
Molecular Weight 160.21 g/mol [1]
Synonyms 8-methyl-3,4- 1]

dihydronaphthalen-2(1H)-one

Known Hazards and Safety Precautions

While comprehensive toxicological data for 8-Methyl-2-tetralone is limited, available safety data
sheets indicate the following potential hazards. It is crucial to handle this substance with
appropriate care in a laboratory setting.

o Primary Hazards: At present, specific hazard statements are not widely available in the
databases reviewed[1]. However, related tetralone compounds are known to be harmful if
swallowed or inhaled[3][4].

» Handling: Use only under a chemical fume hood and ensure adequate ventilation[3][5]. Wear
appropriate personal protective equipment (PPE), including safety goggles, gloves, and
protective clothing[5]. Avoid getting the substance in the eyes, on the skin, or on clothing,
and prevent ingestion and inhalation[3][5].

o First Aid:

o Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen[1][3].
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o Skin Contact: Remove contaminated clothing and wash the affected area with soap and
plenty of water[1].

o Eye Contact: Rinse eyes with pure water for at least 15 minutes and consult a physician[1]

[3].

o Ingestion: Rinse mouth with water. Do not induce vomiting[1].

Stability and Reactivity

 Stability: The compound is stable under normal storage conditions[3].
e Incompatible Materials: Avoid strong oxidizing agents[5].

o Hazardous Decomposition: Thermal decomposition can lead to the release of irritating gases
and vapors, including carbon monoxide and carbon dioxide[5].

Experimental Protocols: Safe Handling Workflow

The following workflow is a mandatory minimum for the safe handling of 8-Methyl-2-tetralone in
a research environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. 8-METHYL-2-TETRALONE - Safety Data Sheet [chemicalbook.com]
e 2. 8-METHYL-2-TETRALONE | 31701-18-5 [chemicalbook.com]

¢ 3. assets.thermofisher.com [assets.thermofisher.com]

¢ 4. sigmaaldrich.com [sigmaaldrich.com]

e 5. fishersci.com [fishersci.com]

¢ To cite this document: BenchChem. [Critical Safety and Data Integrity Notice: CAS Number
Mismatch]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1586965/docs#critical-safety-and-data-integrity-
notice-cas-number-mismatch]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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